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Compound of Interest

Compound Name: 2,2-Dichloro-3-methylbutane

Cat. No.: B096302

Disclaimer: Specific safety data for 2,2-dichloro-3-methylbutane is not readily available. The
following guidelines are based on data for structurally similar chlorinated alkanes, such as 2-
chloro-2-methylbutane and 1-chloro-3-methylbutane, and should be treated as a precautionary
guide. A thorough risk assessment should be conducted before handling this chemical.

Section 1: Chemical and Physical Properties

While detailed experimental data for 2,2-dichloro-3-methylbutane is limited, some physical
properties have been estimated. For a comprehensive safety assessment, properties of
analogous compounds are provided for reference.
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2,2-dichloro-3-
2-Chloro-2- 1-Chloro-3-
methylbutane
Property . . methylbutane methylbutane
(Estimated/Predicte
d) (Reference) (Reference)
Molecular Formula C5H10CI2[1][2]13] C5H11Cl C5H11Cl
Molecular Weight 141.04 g/mol [2] 106.59 g/mol 106.59 g/mol
N , 119.2°C @ 760 _
Boiling Point 85.61°C[5] Not Available
mmHg[4]
Melting Point -75.05°C[4] -73.49°C[5] Not Available
Flash Point 25.3°C[4] -9°CJ[6] Not Available
Density 1.05 g/cm3[4] Not Available Not Available

Section 2: Safety and Handling

Based on the properties of analogous compounds, 2,2-dichloro-3-methylbutane is expected
to be a flammable liquid that may cause skin, eye, and respiratory irritation.[7]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

» Respiratory Protection: If ventilation is inadequate, use a respirator that is compliant with
OSHA's respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[6]

Handling Procedures

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[7][8]
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Use non-sparking tools and explosion-proof equipment.[5][6]
Ground and bond containers when transferring material to prevent static discharge.[6]
Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6]
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Safe Handling Workflow for Chlorinated Hydrocarbons
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Caption: Safe Handling Workflow.
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Section 3: Storage

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from sources of ignition.[6]

Store in a flammables-area.[6]

For some related compounds, refrigeration before opening is recommended.[8]

Section 4: Spill and Leak Procedures

In the event of a spill or leak, immediate and appropriate action is necessary to prevent
exposure and environmental contamination.

e Immediate Actions:
o Evacuate personnel from the spill area.
o Remove all sources of ignition.[5][6]
o Ensure adequate ventilation.

e Containment and Cleanup:

o

Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

[¢]

Place the absorbed material into a suitable, labeled container for disposal.[6]

[e]

Use spark-proof tools during cleanup.[6]

o

Do not let the chemical enter drains.[5]

Section 5: Disposal

» Dispose of waste material in accordance with national and local regulations.
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e Do not mix with other waste.
e Handle uncleaned containers as you would the product itself.

Section 6: Experimental Protocols
Protocol 6.1: Aliquoting of 2,2-dichloro-3-methylbutane

e Preparation:

o Ensure the work area is clean and free of ignition sources.

o Confirm that the fume hood is functioning correctly.

o Don all required PPE (safety goggles, chemical-resistant gloves, lab coat).
e Procedure:

o Ground the primary container and the receiving container.

o Carefully open the primary container.

o Using a clean, dry pipette or graduated cylinder, measure the desired volume of the
chemical.

o Slowly dispense the chemical into the receiving container.
o Securely cap both containers.
e Post-Procedure:
o Clean any minor drips in the work area with an appropriate absorbent material.
o Properly dispose of any contaminated materials.

o Wash hands thoroughly.
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Caption: Safety Precautions Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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